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Compound of Interest

Compound Name: 2,4-Dimethoxybenzyl alcohol

Cat. No.: B146662 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2,4-Dimethoxybenzyl alcohol (DMBA) is an aromatic alcohol that serves as a valuable

intermediate in organic synthesis and holds potential in various research and development

applications.[1][2] Its utility is notably mentioned in the context of medicinal chemistry, where it

can be used as a drug intermediate.[1][2] Understanding the fundamental physical and

chemical properties of DMBA is crucial for its effective application in laboratory and industrial

settings. This technical guide provides a comprehensive overview of the core physical

properties and solubility characteristics of 2,4-Dimethoxybenzyl alcohol, supported by

generalized experimental protocols for their determination.

Core Physical and Chemical Properties
A summary of the key physicochemical properties of 2,4-Dimethoxybenzyl alcohol is
presented in the table below. These values have been compiled from various sources and

represent a consensus of the available data. It is important to note that some values are

reported as estimates or have been determined under specific experimental conditions.
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Property Value Source(s)

Molecular Formula C₉H₁₂O₃ [3][4][5]

Molecular Weight 168.19 g/mol [3][4][5]

Appearance
Colorless to light yellow liquid

or low melting solid

Melting Point 38-40 °C (lit.) [4][6][7]

Boiling Point 177-179 °C at 10 mmHg [2][4][6][7]

Density 1.1322 g/cm³ (rough estimate) [4][6]

Refractive Index 1.545-1.548 [4][6]

pKa 14.18 ± 0.10 (Predicted) [4]

LogP 1.109 (est) [4][8]

Vapor Pressure 0.000169 mmHg at 25°C [6]

Flash Point >230 °F (>110 °C) [4][6]

Solubility Profile
The solubility of a compound is a critical parameter, particularly in drug development and

formulation. The solubility of 2,4-Dimethoxybenzyl alcohol has been qualitatively described in

several solvents. A clear, quantitative solubility value in common solvents is not readily

available in the literature.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/2_4-Dimethoxybenzyl-alcohol
https://www.chemicalbook.com/ChemicalProductProperty_US_CB9462748.aspx
https://webbook.nist.gov/cgi/cbook.cgi?ID=7314-44-5&Units=SI
https://pubchem.ncbi.nlm.nih.gov/compound/2_4-Dimethoxybenzyl-alcohol
https://www.chemicalbook.com/ChemicalProductProperty_US_CB9462748.aspx
https://webbook.nist.gov/cgi/cbook.cgi?ID=7314-44-5&Units=SI
https://www.chemicalbook.com/ChemicalProductProperty_US_CB9462748.aspx
https://www.chembk.com/en/chem/2,4-Dimethoxybenzyl%20alcohol
https://www.sigmaaldrich.com/US/en/product/aldrich/159638
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9462748.htm
https://www.chemicalbook.com/ChemicalProductProperty_US_CB9462748.aspx
https://www.chembk.com/en/chem/2,4-Dimethoxybenzyl%20alcohol
https://www.sigmaaldrich.com/US/en/product/aldrich/159638
https://www.chemicalbook.com/ChemicalProductProperty_US_CB9462748.aspx
https://www.chembk.com/en/chem/2,4-Dimethoxybenzyl%20alcohol
https://www.chemicalbook.com/ChemicalProductProperty_US_CB9462748.aspx
https://www.chembk.com/en/chem/2,4-Dimethoxybenzyl%20alcohol
https://www.chemicalbook.com/ChemicalProductProperty_US_CB9462748.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB9462748.aspx
https://m.chemicalbook.com/CASEN_7314-44-5.htm
https://www.chembk.com/en/chem/2,4-Dimethoxybenzyl%20alcohol
https://www.chemicalbook.com/ChemicalProductProperty_US_CB9462748.aspx
https://www.chembk.com/en/chem/2,4-Dimethoxybenzyl%20alcohol
https://www.benchchem.com/product/b146662?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146662?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solvent Solubility Source(s)

Water Insoluble [4][6]

Alcohol (general) Soluble [2][4][6]

Methanol Slightly Soluble [4]

Chloroform Slightly Soluble [4][8]

Mixed Solvent System

≥ 2.5 mg/mL (14.86 mM) in a

solution of DMSO, PEG300,

Tween-80, and Saline

(saturation unknown)

[1]

Experimental Protocols
Detailed experimental procedures for the determination of the physical properties of 2,4-
Dimethoxybenzyl alcohol are not extensively published. However, standard methodologies

for organic compounds can be applied.

Determination of Melting Point
The melting point of a solid is the temperature at which it changes state from solid to liquid.

Apparatus:

Melting point apparatus (e.g., Thiele tube or digital melting point apparatus)

Capillary tubes

Thermometer

Sample of 2,4-Dimethoxybenzyl alcohol

Procedure:

A small, dry sample of 2,4-Dimethoxybenzyl alcohol is finely powdered.

The powdered sample is packed into a capillary tube to a height of 2-3 mm.
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The capillary tube is placed in the heating block of the melting point apparatus.

The sample is heated at a steady rate (e.g., 1-2 °C per minute) near the expected melting

point.

The temperature at which the first drop of liquid appears and the temperature at which the

entire sample becomes a clear liquid are recorded as the melting point range.

Determination of Boiling Point
The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure

surrounding the liquid and the liquid changes into a vapor.

Apparatus:

Distillation flask

Condenser

Receiving flask

Thermometer

Heating mantle or oil bath

Boiling chips

Sample of 2,4-Dimethoxybenzyl alcohol

Procedure:

A sample of 2,4-Dimethoxybenzyl alcohol is placed in the distillation flask along with a few

boiling chips.

The distillation apparatus is assembled. The thermometer bulb should be positioned so that

the top of the bulb is level with the bottom of the side arm of the distillation flask.

The sample is heated gently.
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As the liquid boils, the vapor will rise and surround the thermometer bulb.

The temperature at which the vapor temperature remains constant while the liquid is distilling

is recorded as the boiling point. The atmospheric pressure should also be recorded, as

boiling point is pressure-dependent.

Qualitative Determination of Solubility
This method provides a general classification of a compound's solubility in various solvents.

Apparatus:

Test tubes

Vortex mixer or shaker

Spatula

Solvents of interest (e.g., water, ethanol, methanol, chloroform)

Sample of 2,4-Dimethoxybenzyl alcohol

Procedure:

Approximately 10-20 mg of 2,4-Dimethoxybenzyl alcohol is placed into a test tube.

A small volume (e.g., 1 mL) of the solvent is added to the test tube.

The mixture is agitated vigorously for a set period (e.g., 1-2 minutes) using a vortex mixer or

by shaking.

The mixture is visually inspected for the presence of undissolved solid.

Observations are recorded as "soluble," "slightly soluble," or "insoluble."

Logical Workflow for Physicochemical
Characterization
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The following diagram illustrates a logical workflow for the determination of the key physical

and solubility properties of an organic compound such as 2,4-Dimethoxybenzyl alcohol.

Workflow for Physicochemical Characterization of 2,4-Dimethoxybenzyl Alcohol
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Physical Property Determination
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Caption: Logical workflow for the physicochemical characterization of an organic compound.
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Conclusion
This technical guide provides a summary of the known physical properties and solubility of 2,4-
Dimethoxybenzyl alcohol. While a considerable amount of qualitative data is available,

further research is required to establish precise quantitative solubility values in a range of

common laboratory solvents. The experimental protocols outlined provide a framework for

researchers to determine these properties with a high degree of accuracy. The provided

workflow diagram offers a systematic approach to the physicochemical characterization of this

and other similar organic compounds, which is essential for its successful application in

research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. 2,4-Dimethoxybenzyl alcohol | 7314-44-5 [chemicalbook.com]

3. 2,4-Dimethoxybenzyl alcohol | C9H12O3 | CID 81750 - PubChem
[pubchem.ncbi.nlm.nih.gov]

4. 7314-44-5 CAS MSDS (2,4-Dimethoxybenzyl alcohol) Melting Point Boiling Point Density
CAS Chemical Properties [chemicalbook.com]

5. 2,4-Dimethoxybenzyl alcohol [webbook.nist.gov]

6. 2,4-Dimethoxybenzyl alcohol [chembk.com]

7. 2,4-Dimethoxybenzyl alcohol 99 7314-44-5 [sigmaaldrich.com]

8. 7314-44-5 | CAS DataBase [m.chemicalbook.com]

To cite this document: BenchChem. [Technical Guide: 2,4-Dimethoxybenzyl Alcohol -
Physicochemical Properties and Solubility Profile]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b146662#2-4-dimethoxybenzyl-alcohol-
physical-properties-and-solubility]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b146662?utm_src=pdf-body
https://www.benchchem.com/product/b146662?utm_src=pdf-body
https://www.benchchem.com/product/b146662?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/2-4-dimethoxybenzyl-alcohol.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9462748.htm
https://pubchem.ncbi.nlm.nih.gov/compound/2_4-Dimethoxybenzyl-alcohol
https://pubchem.ncbi.nlm.nih.gov/compound/2_4-Dimethoxybenzyl-alcohol
https://www.chemicalbook.com/ChemicalProductProperty_US_CB9462748.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB9462748.aspx
https://webbook.nist.gov/cgi/cbook.cgi?ID=7314-44-5&Units=SI
https://www.chembk.com/en/chem/2,4-Dimethoxybenzyl%20alcohol
https://www.sigmaaldrich.com/US/en/product/aldrich/159638
https://m.chemicalbook.com/CASEN_7314-44-5.htm
https://www.benchchem.com/product/b146662#2-4-dimethoxybenzyl-alcohol-physical-properties-and-solubility
https://www.benchchem.com/product/b146662#2-4-dimethoxybenzyl-alcohol-physical-properties-and-solubility
https://www.benchchem.com/product/b146662#2-4-dimethoxybenzyl-alcohol-physical-properties-and-solubility
https://www.benchchem.com/product/b146662#2-4-dimethoxybenzyl-alcohol-physical-properties-and-solubility
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146662?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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